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Compound of Interest

Compound Name: 4-(2-Methoxyphenyl)aniline

Cat. No.: B1349954

Synthesis of 4-(2-methoxyphenyl)aniline and
Analogs

The synthesis of 4-(2-methoxyphenyl)aniline analogs often involves well-established organic

chemistry reactions. The core biphenyl structure is typically assembled via palladium-catalyzed
cross-coupling reactions, such as the Suzuki coupling. Modifications to the aniline moiety or the
methoxyphenyl ring are then performed to generate a library of derivatives.

For instance, the synthesis of 2,6-disubstituted pyrazines incorporating an ortho-methoxy
aniline moiety has been reported as potent inhibitors of the casein kinase 2 alpha (CSNK2A).
[1] The general synthetic approach may involve an initial SNAr reaction, followed by a Suzuki
coupling to introduce the desired aryl groups.[1] Another common strategy involves the
reduction of a nitro group precursor, such as 4-methoxy-2-nitroaniline, to the corresponding
aniline.[2][3] The synthesis of this nitro-intermediate can be achieved through the nitration of N-
benzenesulfonyl-4-methoxyaniline.[2]

A generalized workflow for the synthesis and subsequent biological evaluation of these novel
compounds is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analogs"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349954+#literature-review-of-4-2-methoxyphenyl-
aniline-and-its-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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